Cas no 1610368-00-7 (Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate)

• Product Name: Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate
• CAS No: 1610368-00-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD30065459
• CID: 4608948
• PubChem ID: 66724376
• Update Time: 2025-10-31

Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate
• tert-Butyl (trans-2-aminocyclobutyl)carbamate
• tert-Butyl ((1R,2R)-2-aminocyclobutyl)carbamate
• SB22341
• (1R,2R)-1-(Boc-amino)-2-aminocyclobutane
• t-Butyl N-[trans-2-aminocyclobutyl]carbamate
• t-Butyl N-[(1R,2R)-2-aminocyclobutyl]carbamate
• trans-(2-Amino-cyclobutyl)-carbamic acid tert-butyl ester
• (1R, 2R)-(2-Amino-cyclobutyl)-carbamic acid tert-butyl ester
• (1R, 2S
• SCHEMBL556949
• 1610368-00-7
• CS-0048042
• AS-83768
• tert-Butyl((1R,2R)-2-aminocyclobutyl)carbamate
• MFCD30861479
• Carbamic acid, [(1R,2R)-2-aminocyclobutyl]-, 1,1-dimethylethyl ester, rel- (9CI)
• AT11412
• EN300-311700
• rac-tert-butyl N-[(1R,2R)-2-aminocyclobutyl]carbamate
• 454709-94-5
• P18938
• Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate

• MDL： MFCD30065459
• Inchi： 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-5-4-6(7)10/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7-/m1/s1
• InChI Key： QEVWCEYVNCWPKJ-RNFRBKRXSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CC[C@H]1N)=O

Computed Properties

• Exact Mass: 186.136827821 g/mol
• Monoisotopic Mass: 186.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4
• Molecular Weight: 186.25

Additional information on Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate

Recent Advances in the Study of 1610368-00-7 and Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate

In recent years, the compound 1610368-00-7 and its derivative, Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate, have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic uses.

The compound 1610368-00-7, a cyclobutylamine derivative, has been identified as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its role in the development of protease inhibitors and other small-molecule therapeutics. The stereochemistry of the cyclobutyl ring, particularly the (1R,2R) configuration, has been shown to significantly influence the biological activity of these compounds, making them valuable targets for further investigation.

Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate, a protected form of the cyclobutylamine, has been extensively studied for its utility in peptide and peptidomimetic synthesis. Recent research has demonstrated its effectiveness as a building block in the construction of complex molecular architectures. Its stability under various reaction conditions and its compatibility with a wide range of protecting groups make it a versatile reagent in organic synthesis. Furthermore, its potential as a precursor for the development of new anticancer and antiviral agents has been explored in several preclinical studies.

One of the most notable advancements in this area is the application of 1610368-00-7 and Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate in the design of selective kinase inhibitors. Kinases play a critical role in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent studies have shown that these compounds can be tailored to target specific kinase isoforms, offering a promising avenue for the development of more selective and less toxic therapeutics.

In addition to their therapeutic potential, these compounds have also been investigated for their use in chemical biology tools. For instance, Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate has been employed in the development of activity-based probes for studying enzyme mechanisms. These probes enable researchers to gain insights into the function and regulation of enzymes in complex biological systems, thereby facilitating the discovery of new drug targets.

Despite these promising developments, challenges remain in the optimization of these compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on the structural modification of 1610368-00-7 and its derivatives to improve their pharmacokinetic properties. Advances in computational chemistry and structure-activity relationship (SAR) studies have provided valuable guidance in this regard.

In conclusion, the compounds 1610368-00-7 and Tert-Butyl n-[(1r,2r)-2-aminocyclobutyl]carbamate represent important tools in the fields of chemical biology and pharmaceutical research. Their versatility and potential for therapeutic application make them subjects of ongoing investigation. Future studies are expected to further elucidate their mechanisms of action and explore their utility in the development of novel drugs. As the field continues to evolve, these compounds are likely to play an increasingly prominent role in the discovery of next-generation therapeutics.